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Compound of Interest

Compound Name: 3-Ethyl-3,4-dimethylheptane

Cat. No.: B14560665 Get Quote

Core Technical Profile: 3-Ethyl-3,4-
dimethylheptane
Introduction

This document provides a detailed technical overview of the branched alkane, 3-Ethyl-3,4-
dimethylheptane. It is intended for researchers, scientists, and professionals in drug

development and organic chemistry who require precise information on its fundamental

chemical and physical properties. As a saturated hydrocarbon, this compound's primary

relevance is in organic synthesis, analytical chemistry, and as a potential component in fuel

formulations, rather than in direct pharmacological applications.

Molecular Identity and Properties
3-Ethyl-3,4-dimethylheptane is a saturated hydrocarbon, meaning it contains only single

bonds between its carbon atoms. Its structure consists of a seven-carbon heptane backbone

with three alkyl substituents: an ethyl group at the third carbon and two methyl groups at the

third and fourth carbons, respectively.

The key quantitative properties of this molecule are summarized in the table below.
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Property Value Reference

Molecular Formula C₁₁H₂₄ [1][2][3]

Molecular Weight 156.31 g/mol [2][3][4]

IUPAC Name 3-ethyl-3,4-dimethylheptane [2]

CAS Registry Number 61868-34-6 [3]

Canonical SMILES CCCC(C)C(C)(CC)CC [2]

Boiling Point 189.8 °C [1]

Experimental Protocols & Applications
Due to its nature as a simple branched alkane, 3-Ethyl-3,4-dimethylheptane is not associated

with specific biological signaling pathways or direct applications in drug development.

Therefore, detailed experimental protocols for biological assays are not applicable.

However, its properties make it relevant in other scientific contexts:

Analytical Chemistry: It can be used as a reference compound in gas chromatography for the

identification of components in complex hydrocarbon mixtures.[3]

Fuel Science: Branched alkanes are known to improve combustion efficiency and increase

the octane rating of gasoline.[5] The synthesis of compounds like 3-Ethyl-3,4-
dimethylheptane is often achieved through processes such as alkylation, hydrocracking, or

the isomerization of straight-chain alkanes in the petrochemical industry.[5]

Organic Synthesis: It can serve as a non-polar solvent or as a starting material or

intermediate in the synthesis of more complex organic molecules.[5]

Standard experimental protocols for alkanes generally involve reactions such as combustion,

halogenation under UV light, and thermal cracking.[5]

Structural and Logical Relationships
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To visualize the constitution of 3-Ethyl-3,4-dimethylheptane from its core components, the

following diagram illustrates the logical relationship between the parent chain and its

substituents as defined by IUPAC nomenclature.

Heptane (C7 Parent Chain)

3-Ethyl-3,4-dimethylheptane
(C11H24)

Forms Backbone

Ethyl Group (-C2H5) Methyl Group (-CH3) Methyl Group (-CH3)

Attach at Positions 3, 3, 4

Click to download full resolution via product page

Caption: Logical construction of 3-Ethyl-3,4-dimethylheptane from its parent chain and

substituents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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